![molecular formula C15H9Cl2NOS B2500715 3-[(2,5-dichloroanilino)methylene]-2-benzothiophen-1(3H)-one CAS No. 339114-99-7](/img/structure/B2500715.png)
3-[(2,5-dichloroanilino)methylene]-2-benzothiophen-1(3H)-one
Overview
Description
The compound “3-[(2,5-dichloroanilino)methylene]-2-benzothiophen-1(3H)-one” is also known as “Benzo[c]thiophen-1(3H)-one, 3-[[(2,5-dichlorophenyl)amino]methylene]-” or "(3Z)-3-{[(2,5-dichlorophenyl)amino]methylidene}-1,3-dihydro-2-benzothiophen-1-one" .
Molecular Structure Analysis
The molecular structure of this compound is not provided in the search results .Chemical Reactions Analysis
The chemical reactions involving this compound are not specified in the search results .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not specified in the search results .Scientific Research Applications
- Anticancer Properties : Researchers have explored the potential of this compound as an anticancer agent. Its structural features make it an interesting candidate for inhibiting tumor growth or metastasis .
- Kinase Inhibitors : The compound’s benzothiophene scaffold could serve as a starting point for designing kinase inhibitors, which play a crucial role in regulating cell signaling pathways .
- Organic Semiconductors : The π-conjugated system in the benzothiophene core makes it suitable for use in organic field-effect transistors (OFETs) and organic photovoltaics (OPVs). Researchers investigate its charge transport properties and stability .
- Fluorescent Dyes and Sensors : The compound’s fluorescence properties have led to its use as a fluorescent dye in biological imaging and chemical sensing applications. Its emission wavelength can be tuned by modifying the substituents .
- Photocatalysis : Researchers explore its photocatalytic activity for environmental remediation, such as degradation of organic pollutants in water or air. The dichloroanilino group may enhance its photoactivity .
- Pesticide Development : The compound’s structural features may be relevant for designing novel pesticides. Researchers investigate its efficacy against pests while minimizing environmental impact .
- Quantum Chemical Calculations : Scientists use computational methods to study the electronic structure, reactivity, and spectroscopic properties of this compound. Insights gained from modeling can guide experimental design .
Medicinal Chemistry and Drug Development
Materials Science and Organic Electronics
Photophysics and Optoelectronics
Environmental Chemistry and Catalysis
Agrochemical Research
Computational Chemistry and Molecular Modeling
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-[(2,5-dichlorophenyl)iminomethyl]-2-benzothiophen-1-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9Cl2NOS/c16-9-5-6-12(17)13(7-9)18-8-14-10-3-1-2-4-11(10)15(19)20-14/h1-8,19H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HCEYUJJWYZKGHG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(SC(=C2C=C1)O)C=NC3=C(C=CC(=C3)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9Cl2NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(2,5-dichloroanilino)methylene]-2-benzothiophen-1(3H)-one | |
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